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Compound of Interest

Compound Name: 1,3,5-Trihydroxy-4-prenylxanthone

Cat. No.: B15610584

Essential Safety and Handling Guide: 1,3,5-
Trihydroxy-4-prenylxanthone

This guide provides crucial safety, operational, and disposal information for researchers,
scientists, and drug development professionals handling 1,3,5-Trihydroxy-4-prenylxanthone.
While a specific Safety Data Sheet (SDS) for this compound is not readily available in the
public domain, the following procedures are based on best practices for handling structurally
related, biologically active xanthone compounds and powdered organic chemicals.[1][2] It is
imperative to handle this compound as a potentially hazardous material.[1]

Compound Identification and Properties

While specific hazard data is limited, the basic properties of 1,3,5-Trihydroxy-4-
prenylxanthone are summarized below.
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Property Value

CAS Number 53377-61-0[3][4]
Molecular Formula C1sH160s[3][4]
Molecular Weight 312.32 g/mol [3][4]
Appearance Likely a solid powder[5]
Storage 2-8°C[3]

Poor water solubility is typical for xanthones[1]

Solubility 6]

Personal Protective Equipment (PPE)

A comprehensive risk assessment should be conducted before handling.[7] The following table
outlines the recommended minimum PPE to be worn at all times to prevent skin and eye
contact, and inhalation.[1][8]
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BENCHE

Standard/Specificat
Body Part PPE Item . Purpose
ion
) ) Protects against skin
Chemically resistant, .
contact. Nitrile offers
o powder-free.[2][9] )
Hands Nitrile Gloves o good resistance to a
Double gloving is
range of solvents and
recommended.[10] )
chemicals.[9]
Protects eyes from
dust particles and
Safety Goggles with chemical splashes. A
_ _ ANSI Z87.1 / EN166. _
Eyes/Face Side Shields or Face ] face shield should be
Shield used with goggles
during splash-risk
procedures.[9][10]
Provides a barrier
against incidental
Long-sleeved, fully
Body Laboratory Coat contact and

fastened.

contamination of

personal clothing.

Respiratory

NIOSH-approved
Respirator (e.g., N95)
or use of a Chemical

Fume Hood

Varies by jurisdiction
(e.g., NIOSH/MSHA or
EN 149).

Crucial for handling
powders. All handling
of the solid compound
must be conducted in
a chemical fume hood
to prevent inhalation
of dust.[1]

Operational and Disposal Plans

Adherence to a strict, step-by-step protocol is essential for personnel safety and to prevent

environmental contamination.

Step-by-Step Handling Protocol

e Preparation:

© 2025 BenchChem. All rights reserved.

3/8

Tech Support


https://www.benchchem.com/pdf/Safe_Disposal_of_Vinaxanthone_A_Procedural_Guide.pdf
https://www.hsa.ie/media/dhons1uy/ppe-guidance.pdf
https://www.provista.com/blog/blog-listing/8-types-of-ppe-to-wear-when-compounding-hazardous-drugs
https://www.hsa.ie/media/dhons1uy/ppe-guidance.pdf
https://www.hsa.ie/media/dhons1uy/ppe-guidance.pdf
https://www.hsa.ie/media/dhons1uy/ppe-guidance.pdf
https://www.provista.com/blog/blog-listing/8-types-of-ppe-to-wear-when-compounding-hazardous-drugs
https://www.benchchem.com/pdf/Proper_Disposal_of_Fuscaxanthone_C_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15610584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

[e]

Designate a specific work area, preferably within a certified chemical fume hood.

o

Ensure the fume hood is functioning correctly.

[¢]

Assemble all necessary equipment (spatulas, weigh boats, vials, etc.) and PPE before
handling the compound.

[¢]

Ensure an eyewash station and safety shower are accessible.

e Handling the Compound:

[¢]

Don all required PPE as specified in the table above.

[¢]

Perform all manipulations, including weighing and preparing solutions, within the chemical
fume hood to minimize inhalation risk.[1]

[e]

Use tools (spatulas, etc.) appropriate for handling small quantities of potent powders to
avoid generating dust.

[¢]

Keep the container of the solid compound closed when not in use.

 In Case of a Spill:

o

Alert personnel in the immediate area.

[¢]

For a small dry spill, gently cover with absorbent paper to avoid raising dust. Moisten the
paper with a suitable solvent (e.g., ethanol), then carefully wipe up the material.

[¢]

Place all cleanup materials into a sealed, labeled hazardous waste container.

[¢]

Thoroughly decontaminate the spill area and any affected equipment.

Disposal Plan

The primary principle for disposal is to prevent the compound's release into the environment.[1]
Disposal down the sanitary sewer is not recommended due to poor water solubility and
potential biological activity.[1]

o Waste Segregation:
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o All materials contaminated with 1,3,5-Trihydroxy-4-prenylxanthone must be segregated
from general laboratory waste.[1][2]

o Solid Waste: Includes unused compound, contaminated gloves, weigh boats, wipes, and
disposable labware.[1]

o Liquid Waste: Includes solutions containing the compound.

o Sharps Waste: Includes contaminated needles, scalpels, or glass pipettes.

e Containment and Labeling:

o Solid Waste: Collect in a dedicated, sealed plastic bag or a lined, puncture-resistant
container.

o Liquid Waste: Collect in a dedicated, leak-proof, and shatter-resistant hazardous waste
container.

o Sharps Waste: Place in a designated, puncture-resistant sharps container.[1]

o All waste containers must be clearly labeled with "Hazardous Waste" and the chemical
name "1,3,5-Trihydroxy-4-prenylxanthone".[2]

e Storage and Final Disposal:

o Store sealed hazardous waste containers in a designated, well-ventilated, and secure
satellite accumulation area.

o Arrange for pickup and disposal through your institution's Environmental Health and Safety
(EHS) office or a licensed hazardous waste disposal contractor.[1][2] The preferred
method of disposal is incineration by a licensed facility.[1]

Process Workflow
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Caption: Workflow for safe handling and disposal of 1,3,5-Trihydroxy-4-prenylxanthone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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